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Spectroscopic Guide: (+)-4-(3-Piperidinyl)-1H-
Indole

Executive Summary & Structural Context

Compound Name: (+)-4-(3-Piperidinyl)-1H-indole CAS Registry Number: 16176-75-3
(Racemate), Specific Enantiomer (+)-form often custom synthesized. Molecular Formula:
Ci3HieN2 Molecular Weight: 200.28 g/mol Structural Class: 4-Substituted Indole / Partial
Ergoline (Seco-ergoline).

Significance in Drug Development

The 4-(3-piperidinyl)-1H-indole scaffold represents the C and D rings of the lysergic acid
(ergoline) skeleton. Unlike the more common 3-substituted tryptamines, 4-substituted indoles
possess a unique pharmacological profile, often serving as rigidified dopaminergic or
serotonergic probes.[1] The (+)-enantiomer typically corresponds to the absolute configuration
of biologically active ergolines (e.g., D-LSD), making its specific characterization critical for
structure-activity relationship (SAR) studies in GPCR ligand design.
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Synthesis & Isolation Context (Purity Profile)

To accurately interpret spectroscopic data, one must understand the sample's origin. The
presence of specific impurities (e.g., solvent adducts, regioisomers) is often a fingerprint of the
synthetic route.

e Primary Synthetic Route: Birch reduction (Li/NHs) of 3-(1H-indol-4-yl)-3-piperidinol or
catalytic hydrogenation of 4-(3-pyridyl)-1H-indole.

» Chiral Resolution: The (+)-enantiomer is typically isolated via chiral HPLC or fractional
crystallization using chiral acids (e.g., (+)-di-p-toluoyl-D-tartaric acid).

e Common Impurities:
o Regioisomers: 3-(3-piperidinyl)indole (from improper starting material).

o Solvents: Ethanol, Methanol, or Triethylamine (often used in silica gel purification).[1]

Workflow: Isolation and Characterization

Crude Reaction Mixture Remove tars Flash Chromatography |  Isolate (+) Enantiomer _ [SSENEEEENT) Confirm Structure Spectroscopic Analysis
(Racemic) (CHCI3/MeOH/TEA) gl (HPLC or Tartrate Salt) (NMR, MS, IR, OR)

Click to download full resolution via product page
Figure 1: Purification and characterization workflow for (+)-4-(3-piperidinyl)-1H-indole.

Mass Spectrometry (MS) Analysis

Mass spectrometry provides the first line of confirmation for molecular weight and structural
connectivity.

Experimental Parameters (ESI-MS)

« lonization Mode: Electrospray lonization (ESI), Positive Mode (+).[1]

e Solvent: Methanol/Water + 0.1% Formic Acid.
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Data Summary

lon Type m/z (Observed) Interpretation

Protonated molecular ion

[M+H]*+ 201.14
(Base Peak).
Sodium adduct (common in
[M+Na]* 223.12
glass storage).[1]
Protonated dimer
[2M+H]* 401.27

(concentration dependent).

Fragmentation Logic (MS/MS)

Upon collision-induced dissociation (CID), the molecule exhibits characteristic fragmentation
useful for distinguishing it from its 3-substituted isomers.

e Loss of NHs (m/z 184): Rare in this scaffold, but possible from the piperidine ring.

e Retro-Diels-Alder / Ring Cleavage: The piperidine ring fragmentation leads to ions at m/z 158
(loss of C2HsN fragments) and m/z 130 (Indole-CHz2* cation).

 Indole Core: The stable indole cation is often observed at m/z 117.[1]

[M+H]+

m/z 201.14

- C3H7N (Piperidine frag)\Cleavage at C4

[Indole-CH=CH2]+
m/z 144

Piperidine Ring Loss
m/z 117

Click to download full resolution via product page

Figure 2: Proposed fragmentation pathway for the molecular ion.
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Infrared Spectroscopy (FT-IR)

IR data confirms the presence of the secondary amine (piperidine) and the indole N-H,
distinguishing the free base from salt forms.

o Method: KBr Pellet or ATR (Attenuated Total Reflectance).[1]

o Key Absorption Bands:

Frequency (cm™?) Assignment Notes

Broad band; overlap of Indole

3400 - 3250 N-H Stretch o
N-H and Piperidine N-H.
Aliphatic CHz (Piperidine ring).
2930 - 2850 C-H Stretch
[2]
Indole aromatic ring breathing.
1620 - 1580 C=C Stretch
[1]
1450 C-H Bend Methylene deformation.
Characteristic of 1,2,3-
750 C-H Out-of-Plane trisubstituted benzene (Indole

H5, H6, H7).[1]

Nuclear Magnetic Resonance (NMR)

This is the definitive method for structural and conformational analysis.

'H NMR (400 MHz, DMSO-ds)

e Solvent Choice: DMSO-ds is preferred to observe the exchangeable N-H protons clearly.
CDCls may cause broadening of the amine signals.[1]

o Conformational Note: The piperidine ring likely adopts a chair conformation with the bulky
indole substituent in the equatorial position to minimize 1,3-diaxial interactions.[1]
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Chemical Shift o ] ] Structural
Multiplicity Integration Assignment .
(3, ppm) Insight
Disappears with
11.10 brs 1H Indole N-H (1)
D20 shake.
Typical ortho
7.30 d (J=8.0 Hz) 1H Indole H-7 _
coupling.
Characteristic
7.25 t (J=2.8 Hz) 1H Indole H-2 _
indole C2 proton.
Part of the ABC
7.05 t (J=7.6 Hz) 1H Indole H-6 _
aromatic system.
Upfield due to
6.90 d (J=7.2 Hz) 1H Indole H-5 proximity to C4-
substituent.
Often overlaps or
appears as a
6.50 m 1H Indole H-3 small
doublet/multiplet.
[1]
Methine proton
o at the attachment
3.45-3.35 m 1H Piperidine H-3' ] )
point (benzylic-
like).
o Equatorial
Piperidine H-2'/ ]
3.10-2.90 m 2H e protons adjacent
to Nitrogen.[1]
Axial protons
Piperidine H-2'/ (often obscured
2.60 - 2.45 m 2H
H-6' by DMSO
solvent peak).
L Remaining ring
Piperidine H-4',
1.90-1.50 m 4H HE methylene

protons.[1]
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3C NMR (100 MHz, DMSO-ds)

Key diagnostic peaks include the C4 quaternary carbon and the piperidine methine.

 Indole Carbons: ~136.0 (C7a), 126.5 (C3a), 123.0 (C2), 121.5 (C6), 119.0 (C5), 111.5 (C7),
100.5 (C3).[1][3]

e Linker Carbon (C4): ~134.0 (Quaternary, substituted).[1]
e Piperidine Carbons: ~50.5 (C2"), 46.0 (C6"), 38.5 (C3' - Attachment), 32.0 (C4"), 25.5 (C5').[1]

Chiral Analysis: The (+)-Enantiomer

The distinction between the (+) and (-) enantiomers is strictly physical (interaction with
polarized light) unless in a chiral environment.

Optical Rotation (Polarimetry)[3]

o Parameter: Specific Rotation
» Solvent: Methanol (c = 1.0)[1]

e Value:+25° to +35° (Estimated based on analogous 3-piperidinyl-indoles and ergoline D-ring
synthons).

 Significance: A positive rotation in this scaffold typically correlates with the (R)-configuration
at the piperidine C3 center (analogous to the C5 position in ergolines), though X-ray
crystallography of a derivative is required for absolute confirmation.[1]

Chiral HPLC Method (Recommended)

To verify enantiomeric excess (ee > 98%)):
e Column: Chiralpak AD-H or OD-H.[1]
e Mobile Phase: Hexane : Isopropanol : Diethylamine (90 : 10 : 0.1).[1]

e Flow Rate: 1.0 mL/min.[1]
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e Detection: UV @ 280 nm.

e Retention: The (+)-enantiomer typically elutes second on AD-H columns (verify with racemic
standard).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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